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Compound of Interest

Compound Name: 4-amino-2,3,5-trimethylphenol

Cat. No.: B046268 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Amino-2,3,5-trimethylphenol is a substituted aminophenol that serves as a valuable

building block in medicinal chemistry. Its electron-rich aromatic ring, coupled with the reactive

amino and hydroxyl functionalities, makes it a versatile scaffold for the synthesis of novel

therapeutic agents. The strategic placement of the methyl groups influences the molecule's

steric and electronic properties, allowing for the development of compounds with specific

biological activities. This document provides an overview of the applications of 4-amino-2,3,5-
trimethylphenol, with a focus on its use in the synthesis of the neuroprotective agent SUN

N8075, and includes detailed experimental protocols.

Application: A Key Intermediate in the Synthesis of
Neuroprotective Agents
A significant application of 4-amino-2,3,5-trimethylphenol is its role as a key precursor in the

synthesis of (2S)-1-(4-amino-2,3,5-trimethylphenoxy)-3-[4-[4-(4-fluorobenzyl)phenyl]-1-

piperazinyl]-2-propanol, also known as SUN N8075.[1][2] SUN N8075 is a potent

neuroprotective agent with a multimodal mechanism of action, exhibiting both ion channel

modulation and antioxidant properties.[2][3]
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The trimethylated phenol moiety of 4-amino-2,3,5-trimethylphenol is crucial for the biological

activity of SUN N8075. The phenolic hydroxyl group provides a site for ether linkage to the

propanolamine side chain, while the amino group and the methyl substituents contribute to the

molecule's overall lipophilicity and electronic properties, which are important for its interaction

with biological targets. The antioxidant activity of SUN N8075 is attributed to the aminophenol

core, which can act as a radical scavenger.[3][4]

Quantitative Data: Biological Activities of SUN
N8075
The following table summarizes the reported in vitro activities of SUN N8075, a derivative of 4-
amino-2,3,5-trimethylphenol.

Biological
Target/Activity

Assay Test System IC50 / EC50 Reference

Neuronal Na+

Channels

Veratridine-

induced Na+

influx

Rat

cerebrocortical

synaptosomes

1.1 µM [1]

T-type Ca2+

Channels

Low-K+-induced

Ca2+ influx

Rat

cerebrocortical

synaptosomes

2.5 µM [1]

Antioxidant

Activity (Lipid

Peroxidation)

Fe2+-induced

lipid peroxidation

Rat brain

homogenates
0.8 µM [1]

Neuroprotection

against Hypoxia-

induced cell

death

LDH release

assay

Cultured rat

cerebrocortical

neurons

- [3]

Neuroprotection

against FeSO4-

induced cell

death

Cell viability

assay

Cultured rat

cerebrocortical

neurons

- [3]
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Note: Specific quantitative values for neuroprotection assays were not provided in the cited

literature, but significant protective effects were reported.

Experimental Protocols
Protocol 1: Synthesis of (2S)-1-(4-Amino-2,3,5-
trimethylphenoxy)-3-[4-[4-(4-fluorobenzyl)phenyl]-1-
piperazinyl]-2-propanol (SUN N8075)
This protocol is adapted from Annoura H. et al., J. Med. Chem. 2000.[1]

Materials:

4-Amino-2,3,5-trimethylphenol (5)

Di-tert-butyl dicarbonate ((Boc)2O)

Tetrahydrofuran (THF)

Sodium hydride (NaH)

(S)-Glycidyl 3-nitrobenzenesulfonate

Dimethylformamide (DMF)

1-[4-(4-Fluorobenzyl)phenyl]piperazine (4)

2-Propanol

Trifluoroacetic acid (TFA)

Dichloromethane (CH2Cl2)

Methanesulfonic acid (MeSO3H)

Methanol (MeOH)

Procedure:
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Protection of the Amino Group:

To a solution of 4-amino-2,3,5-trimethylphenol (5) in THF, add di-tert-butyl dicarbonate

((Boc)2O).

Heat the mixture at 80 °C for 2 hours.

After cooling, concentrate the reaction mixture under reduced pressure to obtain the N-

Boc protected intermediate (6).

Epoxide Ring Opening:

Add sodium hydride (NaH) to a solution of the N-Boc protected intermediate (6) in DMF at

room temperature.

After stirring for a short period, add (S)-glycidyl 3-nitrobenzenesulfonate to the reaction

mixture.

Continue stirring at room temperature for 2 hours.

Quench the reaction with water and extract the product with a suitable organic solvent.

Purify the crude product by chromatography to yield the phenoxy-2,3-epoxypropane

intermediate (7).

Coupling Reaction:

To a solution of the epoxy intermediate (7) in 2-propanol, add 1-[4-(4-

fluorobenzyl)phenyl]piperazine (4).

Reflux the mixture for 6 hours.

After cooling, remove the solvent under reduced pressure to obtain the coupled product

(8).

Deprotection and Salt Formation:
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Dissolve the coupled product (8) in a mixture of TFA and CH2Cl2 and stir at room

temperature for 2 hours to remove the Boc protecting group.

Concentrate the reaction mixture and dissolve the residue in MeOH.

Add methanesulfonic acid (2.05 equivalents) to the solution.

Recrystallize the crude product from a 2-propanol/water mixture to obtain SUN N8075 (1)

as a dimethanesulfonate salt.

Protocol 2: In Vitro Antioxidant Activity Assay (Lipid
Peroxidation)
This protocol is based on the methods described for evaluating the antioxidant properties of

SUN N8075.[1][3]

Materials:

Rat brain tissue

Tris-HCl buffer (50 mM, pH 7.4)

Ferrous sulfate (FeSO4)

Ascorbic acid

Thiobarbituric acid (TBA)

Trichloroacetic acid (TCA)

Test compound (SUN N8075)

Spectrophotometer

Procedure:

Preparation of Brain Homogenate:
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Homogenize fresh rat brain tissue in ice-cold Tris-HCl buffer.

Centrifuge the homogenate at a low speed to remove cellular debris. The supernatant will

be used for the assay.

Induction of Lipid Peroxidation:

In a reaction tube, mix the brain homogenate with a solution of the test compound (SUN

N8075) at various concentrations.

Initiate lipid peroxidation by adding freshly prepared FeSO4 and ascorbic acid solutions.

Incubate the mixture at 37 °C for a specified time (e.g., 1 hour).

Measurement of Malondialdehyde (MDA):

Stop the reaction by adding TCA, followed by the addition of TBA reagent.

Heat the mixture in a boiling water bath for a specified time (e.g., 15-20 minutes) to allow

the formation of a colored adduct between MDA (a product of lipid peroxidation) and TBA.

Cool the samples and centrifuge to pellet any precipitate.

Measure the absorbance of the supernatant at a specific wavelength (typically 532 nm)

using a spectrophotometer.

Data Analysis:

Calculate the percentage inhibition of lipid peroxidation for each concentration of the test

compound compared to the control (without the test compound).

Determine the IC50 value, which is the concentration of the test compound that inhibits

lipid peroxidation by 50%.

Signaling Pathways and Mechanisms of Action
The neuroprotective effects of SUN N8075, a derivative of 4-amino-2,3,5-trimethylphenol, are

attributed to its dual-action mechanism involving the blockade of voltage-gated sodium and
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calcium channels and its intrinsic antioxidant activity.

Diagram 1: Proposed Neuroprotective Mechanism of
SUN N8075
Caption: Proposed mechanism of neuroprotection by SUN N8075.

This pathway illustrates that during an ischemic event, excessive glutamate release leads to

excitotoxicity and a massive influx of sodium and calcium ions. This ionic imbalance triggers

downstream pathological events, including the generation of reactive oxygen species (ROS),

leading to oxidative stress and ultimately neuronal apoptosis. SUN N8075 intervenes by

directly blocking sodium and T-type calcium channels, thus mitigating the initial ion imbalance.

Furthermore, its aminophenol core acts as a potent antioxidant, scavenging harmful ROS and

reducing oxidative stress. By targeting these two critical points in the ischemic cascade, SUN

N8075 effectively reduces neuronal damage and promotes cell survival.

Diagram 2: Experimental Workflow for Synthesis and
Evaluation
Caption: Workflow for synthesis and in vitro evaluation of SUN N8075.

This workflow outlines the key steps in the synthesis of SUN N8075 starting from 4-amino-
2,3,5-trimethylphenol, followed by a series of in vitro assays to characterize its biological

activity. The synthetic route involves protection of the amino group, introduction of the

epoxypropane side chain, coupling with the piperazine moiety, and final deprotection and salt

formation. The resulting compound is then evaluated for its ability to block ion channels, inhibit

lipid peroxidation, and protect neurons from ischemic damage in cell culture models. The data

from these assays are then analyzed to determine key parameters such as IC50 values and

overall neuroprotective efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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